Cas no 61609-39-0 (Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride)

Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride structure
61609-39-0 structure
Product Name:Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride
CAS No:61609-39-0
MF:C13H20ClNO2S
MW:289.821401596069
CID:472970
PubChem ID:12297913
Update Time:2025-04-19

Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride
    • 1-methyl-3-(4-methylphenyl)sulfonylpiperidine,hydrochloride
    • DTXSID50485909
    • 61609-39-0
    • Inchi: 1S/C13H19NO2S.ClH/c1-11-5-7-12(8-6-11)17(15,16)13-4-3-9-14(2)10-13;/h5-8,13H,3-4,9-10H2,1-2H3;1H
    • InChI Key: FHJCTZYYKLURCC-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(C)=CC=1)(C1CN(C)CCC1)(=O)=O

Computed Properties

  • Exact Mass: 289.0905
  • Monoisotopic Mass: 289.0903277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
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